Cas no 21973-60-4 (9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(β-D-glucopyranosyl) ester)

• Product Name: 9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(β-D-glucopyranosyl) ester
• CAS No: 21973-60-4
• MF: C₁₆H₃₁NO₁₀S₃
• MW: 493.601g/molg/mol
• CID: 258045
• PubChem ID: 101613195
• Update Time: 2024-02-29

9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(β-D-glucopyranosyl) ester Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[9-(methylsulfinyl)-N-(sulfooxy)nonanimidate]
• 9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(β-D-glucopyranosyl) ester
• 8-Methylsulfinyloctyl glucosinolate
• Glucohirsutin(6CI)
• Glucopyranose, 1-thio-, 1-[9-(methylsulfinyl)nonanohydroximate]NO-(hydrogen sulfate), b-D- (8CI)
• 8-Methylsulfinyl-n-octyl glucosinolate
• CID 101613195
• Glucohirsutin
• β-D-Glucopyranose, 1-thio-, 1-[9-(methylsulfinyl)-N-(sulfooxy)nonanimidate]
• 9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(
• DTXSID301347084
• [(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-9-methylsulfinyl-N-sulfooxynonanimidothioate
• CHEBI:80998
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-9-methylsulfinyl-N-sulfooxynonanimidothioate
• A-D-glucopyranosyl) ester
• 21973-60-4

• Inchi： 1S/C16H31NO10S3/c1-29(22)9-7-5-3-2-4-6-8-12(17-27-30(23,24)25)28-16-15(21)14(20)13(19)11(10-18)26-16/h11,13-16,18-21H,2-10H2,1H3,(H,23,24,25)/b17-12-/t11-,13-,14+,15-,16+,29?/m1/s1
• InChI Key： GPMDJOOLATZDQL-OTNWBXTQSA-N
• SMILES： S(/C(/CCCCCCCCS(C)=O)=N\OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 493.111
• Monoisotopic Mass: 493.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236
• XLogP3: -0.1

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: -2.88±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkylglucosinolates